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Compound of Interest

Compound Name: (R,E)-TCO-PEG8-NHS ester

Cat. No.: B11827309

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TCO-PEG8-NHS ester is a heterobifunctional crosslinker that enables a two-step

bioconjugation strategy.[1][2] It contains an N-Hydroxysuccinimide (NHS) ester and a trans-

cyclooctene (TCO) group, connected by an 8-unit polyethylene glycol (PEG) spacer. The NHS

ester reacts with primary amines (-NH2), such as those on lysine residues and the N-terminus

of proteins, to form stable amide bonds.[3][4] This reaction is most efficient at a pH range of 7.2

to 8.5.[3] The TCO group allows for a highly efficient and bioorthogonal "click chemistry"

reaction with a tetrazine-modified molecule.[1][5] This subsequent reaction, known as an

inverse-electron demand Diels-Alder cycloaddition, is extremely fast and selective, proceeding

readily in aqueous environments without the need for a copper catalyst.[1][5]

The hydrophilic PEG8 spacer enhances the water solubility of the reagent and the resulting

conjugate, reduces aggregation, and minimizes steric hindrance.[2][5] These characteristics

make TCO-PEG8-NHS ester a valuable tool in various applications, including antibody-drug

conjugate (ADC) development, diagnostic probe creation, and targeted drug delivery.[1][4][6]
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Molar Excess Calculation
The molar excess of TCO-PEG8-NHS ester relative to the biomolecule is a critical parameter to

control the degree of labeling (DOL). A higher molar excess will result in more TCO groups

being attached to the protein. However, an excessively high DOL can lead to protein

precipitation or loss of biological activity.[3] Therefore, the optimal molar excess should be

determined empirically for each specific application.

Several factors influence the required molar excess:

Protein Concentration: More dilute protein solutions generally require a higher molar excess

of the NHS ester to achieve the same degree of labeling as more concentrated solutions.[3]

[7]

Reactivity of the Protein: The number and accessibility of primary amines on the protein

surface will affect the labeling efficiency.[3]

Desired Degree of Labeling (DOL): Different applications will necessitate different DOLs. For

many antibody applications, a DOL of 4-7 is often optimal.[3]

Formula for Calculating the Mass of TCO-PEG8-NHS Ester:

To calculate the amount of TCO-PEG8-NHS ester needed for a specific molar excess, use the

following formula:

Caption: Workflow for labeling proteins with TCO-PEG8-NHS ester.

Signaling Pathway Diagram (TCO-Tetrazine Ligation)
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Caption: TCO-Tetrazine bioorthogonal ligation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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